Cas no 1797586-98-1 (3-chloro-4-fluoro-N-[2-(5-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]benzene-1-sulfonamide)

• Product Name: 3-chloro-4-fluoro-N-[2-(5-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]benzene-1-sulfonamide
• CAS No: 1797586-98-1
• MF: C₁₃H₁₃ClFN₃O₃S
• MW: 345.777024030685
• CID: 5406965
• Update Time: 2025-10-29

3-chloro-4-fluoro-N-[2-(5-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3-chloro-4-fluoro-N-[2-(5-methyl-6-oxo-1(6H)-pyrimidinyl)ethyl]-
• 3-chloro-4-fluoro-N-[2-(5-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]benzene-1-sulfonamide

• Inchi： 1S/C13H13ClFN3O3S/c1-9-7-16-8-18(13(9)19)5-4-17-22(20,21)10-2-3-12(15)11(14)6-10/h2-3,6-8,17H,4-5H2,1H3
• InChI Key： NFCSXMHYJVPRTN-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2C=NC=C(C)C2=O)(=O)=O)=CC=C(F)C(Cl)=C1

Additional information on 3-chloro-4-fluoro-N-[2-(5-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]benzene-1-sulfonamide

Professional Introduction to 3-chloro-4-fluoro-N-[2-(5-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]benzene-1-sulfonamide (CAS No. 1797586-98-1)

3-chloro-4-fluoro-N-[2-(5-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]benzene-1-sulfonamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1797586-98-1, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural features of this compound, particularly the presence of a 3-chloro and 4-fluoro substituent on the benzene ring, combined with the unique N-[2-(5-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl] moiety, contribute to its distinct pharmacological profile.

The sulfonamide functional group in this molecule plays a crucial role in its biological activity. Sulfonamides are well-known for their wide range of therapeutic applications, including antibacterial, antiviral, and anti-inflammatory properties. The specific arrangement of atoms in 3-chloro-4-fluoro-N-[2-(5-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]benzene-1-sulfonamide suggests that it may interact with biological targets in a manner similar to other sulfonamide derivatives. This interaction could potentially lead to the development of new drugs targeting various diseases.

In recent years, there has been a growing interest in the development of novel sulfonamide-based compounds due to their versatility and efficacy. The incorporation of heterocyclic structures, such as the pyrimidine ring in this compound, enhances its binding affinity and selectivity towards specific biological targets. The 5-methyl-6-oxo-1,6-dihydropyrimidin moiety is particularly noteworthy as it is known to be involved in various pharmacological interactions. This moiety has been studied extensively for its potential applications in the treatment of metabolic disorders and cancer.

The presence of both chloro and fluoro substituents on the benzene ring is another critical feature that influences the compound's pharmacological properties. These substituents can modulate the electronic distribution of the molecule, thereby affecting its solubility, bioavailability, and metabolic stability. The combination of these features makes 3-chloro-4-fluoro-N-[2-(5-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]benzene-1-sulfonamide a promising candidate for further investigation.

Current research in the field of medicinal chemistry has highlighted the importance of structure-based drug design. By understanding the relationship between molecular structure and biological activity, chemists can optimize compounds to enhance their therapeutic efficacy. The structural complexity of 3-chloro-4-fluoro-N-[2-(5-methyl-6-oxydihydro-pyrimidinyl) ethyl]benzene - 1 - sulfonamide makes it an intriguing subject for such studies. Researchers are exploring various synthetic routes to modify this compound and evaluate its potential as a lead molecule for drug development.

The sulfonamide derivative has shown promise in preclinical studies as an inhibitor of enzymes involved in cancer cell proliferation. The pyrimidine ring interacts with key amino acid residues in these enzymes, disrupting their function and ultimately leading to cell death. This mechanism of action aligns with current trends in oncology research, where targeted therapies are being developed to selectively kill cancer cells while minimizing side effects.

In addition to its potential applications in oncology, 3-chloro - 4 - fluoro - N - [2 - (5 - methyl - 6 - oxo - 1 , 6 - dihydropyrimidinyl) ethyl] benzene - 1 - sulfonamide has also been investigated for its antimicrobial properties. Sulfonamides are known to inhibit bacterial growth by interfering with folic acid synthesis. The unique structural features of this compound may enhance its ability to bind to bacterial enzymes, making it more effective against resistant strains.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques are employed to introduce the various functional groups while maintaining regioselectivity. Researchers are also exploring green chemistry approaches to minimize waste and improve sustainability in the synthesis process.

The pharmacokinetic properties of 3-chloro - 4 - fluoro - N - [2 - (5 - methyl - 6 - oxo - 1 , 6 - dihydropyrimidinyl) ethyl] benzene - 1 sulfonamide are another area of interest. Understanding how the body processes this compound is essential for determining appropriate dosing regimens and predicting potential side effects. Preliminary studies suggest that it exhibits good oral bioavailability and moderate metabolic stability, making it a promising candidate for further clinical development.

The regulatory landscape for new drug development is stringent but well-defined. Before a compound like 3-chloro - 4-fluoro-N-[2-(5-methyl-oxydihydro-pyrimidinyl) ethyl]benzene-sulfonamide can be approved for human use, it must undergo rigorous testing to demonstrate safety and efficacy. This includes preclinical studies using cell cultures and animal models followed by clinical trials involving human volunteers.

In conclusion, 3-chloro – 4 – fluoro – N – [2 – (5 – methyl – 6 – oxo – 1 , 6 – dihydropyrimidinyl) ethyl] benzene – 1 sulfonamide (CAS No.1797586–98–1) is a structurally complex compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further study as a lead molecule for drug development. With ongoing research focused on optimizing its synthesis and evaluating its biological activity, this compound represents an exciting opportunity for advancements in medicine.